Cas no 5449-87-6 (1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 5449-87-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD02629633
• CID: 941593
• PubChem ID: 329776707
• Update Time: 2025-07-31

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,5-trimethyl-1H-Pyrrole-3-carboxaldehyde
• 1,2,5-TRIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde(SALTDATA: FREE)
• 1,2,5-Trimethyl-3-formylpyrrol
• 1,2,5-Trimethyl-3-pyrrolcarbaldehyd
• 1,2,5-Trimethyl-pyrrol-3-aldehyd
• 1,2,5-Trimethyl-pyrrol-3-carbaldehyd
• 1,2,5-trimethylpyrrole-3-carbaldehyde
• 1H-PYRROLE-3-CARBOXALDEHYDE,1,2,5-TRIMETHYL
• 3-FORMYL-1,2,5-TRIMETHYLPYRROLE
• MFCD02629633
• DTXSID10969674
• NCGC00338655-01
• G22322
• SCHEMBL2518213
• EN300-52950
• BS-37946
• SB62343
• AKOS000113159
• AN-967/25120036
• STK026965
• 5449-87-6
• AB01330691-02
• 1,2,5-Trimethyl-1H-pyrrole-3-carbaldehyde, AldrichCPR
• Z57313885
• CS-0117215
• NSC16445
• NSC-16445
• 1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde

• MDL： MFCD02629633
• Inchi： 1S/C8H11NO/c1-6-4-8(5-10)7(2)9(6)3/h4-5H,1-3H3
• InChI Key： QCRYBEPPXKKXEW-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 242.6°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.507
• PSA: 22.00000
• LogP: 1.45440

1,2,5-trimethyl-1H-pyrrole-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT